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Compound of Interest

Compound Name: Diethyl disulfide

cat. No.: B047229

An In-depth Technical Guide on the Core Physical Properties of Diethyl Disulfide

For researchers, scientists, and drug development professionals, a thorough understanding of
the physical properties of a compound is fundamental. This technical guide provides a
comprehensive overview of the core physical characteristics of diethyl disulfide (CAS 110-81-
6), a sulfur-containing organic compound. The information is presented to be a practical
resource for laboratory work and computational modeling.

Quantitative Physical Properties

The physical properties of diethyl disulfide are summarized in the table below. This data is
essential for a variety of applications, from designing chemical syntheses and purification
procedures to developing formulations and ensuring safe handling and storage.
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Property Value Reference
Molecular Formula CaH10S2 [1112][3]
Molecular Weight 122.25 g/mol [21[31[4]
Appearance Colorless to pale yellow liquid [5][6]

Odor Strong, garlic-like, alliaceous [3161[7]
Density 0.993 g/mL at 25 °C [31[4]1[81[9]
Boiling Point 151-153 °C at 760 mmHg [3114]
Melting Point -101.5°C [1][10]
Flash Point 40 °C (104 °F) [5][71[9]

Refractive Index

n20/D 1.506

[3]4]

Vapor Pressure

4.28 mmHg at 25 °C

[1]5]

Solubility in Water

0.3 g/L (300 mg/L) at 25 °C

[1]5]

Solubility in Solvents

Soluble in alcohol, propylene

glycol, and ether

[5](6]

Experimental Protocols for Property Determination

The following sections detail generalized experimental methodologies for determining the key

physical properties listed above. These protocols are based on standard laboratory techniques.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

¢ Distillation flask

o Condenser
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Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips

Receiving flask
Methodology:

e Place a small volume of diethyl disulfide (e.g., 10-15 mL) into the distillation flask along
with a few boiling chips to ensure smooth boiling.

o Set up the distillation apparatus. The thermometer bulb should be positioned so that the top
of the bulb is level with the bottom of the side-arm leading to the condenser.

e Begin heating the flask gently using the heating mantle.
o Observe the temperature as the liquid begins to boil and the vapor condenses.

e The boiling point is recorded as the stable temperature reading on the thermometer during
the distillation of the liquid. This temperature should be recorded along with the atmospheric
pressure.

Determination of Density

Density is the mass of a substance per unit volume.

Apparatus:

o Pycnometer (a flask with a specific, accurately known volume)
e Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

Methodology:

o Clean and thoroughly dry the pycnometer. Measure and record its empty mass (m1).
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 Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g., 25
°C) until it reaches thermal equilibrium.

o Adjust the water level to the pycnometer's calibration mark, dry the outside, and measure its
mass (mz).

« Empty and dry the pycnometer again. Fill it with diethyl disulfide.

o Repeat the thermal equilibration in the constant temperature bath, adjust the liquid level, dry
the exterior, and measure its mass (ms).

e The density (p) of the sample is calculated using the formula: p_sample = [(ms3 - m1) / (M2 -
ma1)] * p_water where p_water is the known density of water at the experimental temperature.

Determination of Refractive Index

The refractive index measures how light propagates through a substance.[11] Itis a
characteristic property useful for identifying and assessing the purity of liquid compounds.[11]

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Lens paper and ethanol
Methodology:

o Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled
water).

o Ensure the prism surfaces of the refractometer are clean using lens paper and ethanol.

o Connect the refractometer to a constant temperature water circulator set to the desired
temperature (e.g., 20 °C).
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Using a clean dropper, place a few drops of diethyl disulfide onto the lower prism.
Close the prisms and allow a few minutes for the sample to reach thermal equilibrium.

Adjust the light source and move the adjustment knob until the dividing line between the light
and dark fields is sharp and centered in the crosshairs of the eyepiece.

Read the refractive index value directly from the instrument's scale.

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.

Apparatus:

Vials or test tubes with screw caps
Constant temperature shaker or water bath
Analytical balance

Pipettes

Spectrophotometer or other analytical instrument (e.g., GC, HPLC) for quantification

Methodology (Shake-Flask Method):

Add an excess amount of diethyl disulfide (solute) to a known volume of the solvent (e.g.,
water) in a vial. This ensures that a saturated solution is formed.[12]

Seal the vial and place it in a constant temperature shaker or water bath for an extended
period (e.g., 24-48 hours) to ensure equilibrium is reached.[12]

After equilibration, allow the mixture to stand undisturbed at the same temperature until the
undissolved solute has settled.

Carefully extract a known volume of the supernatant (the clear, saturated solution) without
disturbing the undissolved layer.
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» Dilute the extracted sample to a suitable concentration for analysis.

» Quantify the concentration of diethyl disulfide in the diluted sample using a pre-calibrated
analytical method (e.g., UV-Vis spectroscopy, gas chromatography).

» Calculate the original concentration in the saturated solution to determine the solubility at
that temperature.

Visualizations

The following diagram illustrates a generalized workflow for the physical characterization of a

liquid compound such as diethyl disulfide.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b047229?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-disulfide
https://www.scbt.com/p/diethyl-disulfide-110-81-6
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w409301
https://www.chemicalbook.com/chemicalproductproperty_US_CB9852822.aspx
https://www.chemicalbook.com/chemicalproductproperty_US_CB9852822.aspx
https://www.thegoodscentscompany.com/data/rw1042351.html
https://wap.guidechem.com/encyclopedia/diethyl-disulfide-dic2233.html
https://www.fishersci.com/shop/products/diethyl-disulfide-99-thermo-scientific/AAL1006514
https://www.fishersci.com/shop/products/diethyl-disulfide-99-thermo-scientific/AAL1006514
https://www.chembk.com/en/chem/Diethyl%20Disulfide
https://www.sigmaaldrich.com/SG/en/sds/aldrich/e26223
https://commonchemistry.cas.org/detail?cas_rn=110-81-6
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://www.benchchem.com/product/b047229#physical-properties-of-diethyl-disulfide
https://www.benchchem.com/product/b047229#physical-properties-of-diethyl-disulfide
https://www.benchchem.com/product/b047229#physical-properties-of-diethyl-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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